Nonadecylbenzene

• Material Science

  Nonadecylbenzene's self-assembly properties have been investigated for its potential use in the development of novel materials. A study published in the Journal of Colloid and Interface Science explored the formation of nano-structures from nonadecylbenzene derivatives. The results suggest these structures could have applications in areas like drug delivery and sensor technology [].

• Environmental Science

  Due to its hydrophobic nature, nonadecylbenzene can be used as a model compound in environmental studies to understand the behavior of organic pollutants in water. Research published in Environmental Science & Technology utilized nonadecylbenzene to investigate the effectiveness of different remediation techniques for contaminated soil [].

• Organic Chemistry

  Nonadecylbenzene can serve as a starting material for the synthesis of more complex organic molecules. Studies have explored its functionalization with various groups to create new materials with specific properties. For example, a paper in the Journal of Materials Chemistry describes the synthesis of nonadecylbenzene derivatives with potential applications in organic light-emitting diodes (OLEDs) [].

Nonadecylbenzene is an organic compound with the molecular formula $C_{25}H_{44}$ and a molecular weight of approximately 344.62 g/mol. It is also known as 1-phenylnonadecane and has the CAS Registry Number 29136-19-4. This compound consists of a nonadecyl group (a straight-chain alkane with 19 carbon atoms) attached to a benzene ring, making it part of the larger class of alkylbenzenes. Nonadecylbenzene is typically a solid at room temperature, exhibiting a melting point around 29°C .

• Electrophilic Aromatic Substitution: The aromatic benzene ring can participate in electrophilic substitution reactions, where various electrophiles can replace hydrogen atoms on the ring.
• Oxidation: Nonadecylbenzene can be oxidized to form nonadecylbenzaldehyde or nonadecanoic acid under strong oxidizing conditions.
• Hydrogenation: The compound can also be hydrogenated to produce nonadecylcyclohexane, altering its physical properties and reactivity .

Nonadecylbenzene can be synthesized through several methods:

• Alkylation of Benzene: A common method involves the alkylation of benzene using nonadecyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride. This method allows for the formation of the desired alkylbenzene.
• Decarboxylation: Another approach is the decarboxylation of fatty acids (like nonadecanoic acid) in the presence of a suitable catalyst to yield nonadecylbenzene.
• Reduction of Aromatic Compounds: Nonadecylbenzene can also be synthesized by reducing specific aromatic compounds that contain longer carbon chains .

Interaction studies involving nonadecylbenzene focus on its behavior in mixtures with other solvents or compounds. Research indicates that it exhibits specific interactions when mixed with different surfactants or polymers, affecting properties like solubility and viscosity. Such studies are crucial for applications in formulations where nonadecylbenzene is used as a component .

Several compounds share structural similarities with nonadecylbenzene. Here’s a comparison highlighting its uniqueness:

Nonadecylbenzene's uniqueness lies in its long hydrocarbon chain combined with an aromatic system, providing distinct physical properties such as higher melting points compared to shorter-chain alkylbenzenes. Its applications as a solvent and chemical intermediate further differentiate it from similar compounds that might serve different roles or exhibit different reactivities .